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Compound of Interest

Compound Name: SLAM protein

CAS No.: 169535-43-7

Cat. No.: B1170118

Get Quote

For researchers, scientists, and drug development professionals working with Signaling

Lymphocytic Activation Molecule (SLAM) proteins, ensuring laboratory safety and proper

handling is paramount. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to foster a secure research environment.

While SLAM proteins are not classified as hazardous substances, adherence to standard

laboratory best practices for handling recombinant proteins is crucial to minimize any potential

risks.

Immediate Safety and Personal Protective
Equipment (PPE)
When working with SLAM proteins, appropriate personal protective equipment should be worn

to prevent direct contact and contamination. The following table summarizes the recommended

PPE for handling SLAM proteins in a laboratory setting.
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PPE Component Specification Purpose

Hand Protection
Nitrile or equivalent chemical-

resistant gloves

To protect hands from

contamination. Gloves should

be inspected before use and

removed properly to avoid skin

contact.[1]

Body Protection Laboratory coat
To protect skin and clothing

from potential splashes.

Eye Protection
Safety glasses with side

shields or goggles

To prevent eye contact with

solutions containing the

protein.[1]

Operational Protocol: From Receipt to Disposal
A systematic workflow is essential for the safe handling and integrity of SLAM proteins

throughout the experimental process. This includes proper receiving, storage, handling during

experimentation, and eventual disposal.

Receiving and Storage
Upon receipt, visually inspect the packaging for any signs of damage or leakage. SLAM
proteins, like most recombinant proteins, are typically shipped frozen and should be stored at

appropriate temperatures to maintain their stability.

Storage Condition Duration Temperature

Long-term Months to years -80°C

Short-term Weeks -20°C

Temporary (frequent use) Days 4°C

To avoid degradation from repeated freeze-thaw cycles, it is recommended to aliquot the

protein solution into single-use volumes upon first use.
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Experimental Workflow
The following diagram illustrates the key steps and safety considerations for a typical

experimental workflow involving SLAM proteins.
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Figure 1. A typical workflow for handling SLAM protein.
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Spill and Disposal Management
In the event of a spill, or for routine disposal of SLAM protein waste, specific procedures

should be followed to ensure safety and compliance with regulations.

Spill Response
Should a spill of SLAM protein solution occur, the following steps should be taken:

Alert others: Inform personnel in the immediate area of the spill.

Containment: Cover the spill with absorbent material.

Decontamination: Gently pour a 10% bleach solution around the spill area, working inwards.

[1] Allow for adequate contact time (typically 30 minutes).

Cleanup: Wipe up the area with fresh absorbent material and dispose of it as biohazardous

waste.

Final Rinse: Clean the area again with a suitable laboratory disinfectant.

Disposal Plan
The disposal of SLAM protein waste should be conducted in accordance with institutional and

local regulations for biological materials. As recombinant proteins are generally not considered

hazardous, they can typically be disposed of as non-hazardous biological waste.

Waste Type Disposal Method

Liquid Waste

May be suitable for drain disposal with copious

amounts of water, depending on local

regulations. Alternatively, collect in a designated

waste container for chemical or biological waste.

Solid Waste (e.g., contaminated tubes, tips)

Place in a biohazard bag and dispose of

according to your institution's biohazardous

waste stream procedures.
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Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety protocols and the product's Safety Data Sheet (SDS) for the most accurate and

comprehensive handling instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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